1-Ethyl-4-(2-phenylpropanoyl)piperazine

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.354
• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-2-phenylpropan-1-one
• InChI: InChI=1S/C15H22N2O/c1-3-16-9-11-17(12-10-16)15(18)13(2)14-7-5-4-6-8-14/h4-8,13H,3,9-12H2,1-2H3
• InChI Key: JMEAUEAWJGNDRF-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C(=O)C(C)C2=CC=CC=C2

Description

1-Ethyl-4-(2-phenylpropanoyl)piperazine is a piperazine derivative featuring an ethyl group at the N1 position and a 2-phenylpropanoyl substituent at the N4 position. Piperazine-based compounds are widely explored in medicinal chemistry due to their versatility in modulating physicochemical properties, receptor binding, and metabolic stability. The ethyl and propanoyl substituents in this compound likely influence its solubility, pharmacokinetics, and target selectivity, distinguishing it from other piperazine derivatives .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons with Analogues

Substituent Effects on Solubility and pKa

Piperazine derivatives with spacers between the piperazine ring and aromatic groups exhibit enhanced aqueous solubility. For example:

• Ethylene/methylene spacers : Compounds like 8ac and 8j (with spacers) showed solubility >80 µM at pH 2.0 and 6.5, attributed to moderate pKa values (~5–7) .
• Directly attached groups : Compounds like 8a (N-phenylpiperazinyl) had solubility <20 µM due to lower pKa (~3.8) .

Table 1: Solubility and pKa of Piperazine Analogues

Compound	Spacer Type	Solubility (µM)	pKa
8ac (ethylene)	Ethylene	>80	6–7
8j (methylene)	Methylene	>80	~5.0
8a (N-phenyl)	None	<20	~3.8
Target Compound	None	Predicted <20	~3.8*

*Estimated based on structural similarity .

Piperazine vs. Piperidine Core

Replacing piperazine with piperidine reduces receptor affinity. For example:

• Piperidine derivative 1 : Ki = 594 nM (hA2AAR).
• Piperazine derivative 3 : Ki = 58 nM (hA2AAR) .
  The piperazine ring’s nitrogen atoms enhance hydrogen bonding and electrostatic interactions, critical for binding .

Serotonin Receptor Interactions

• 5-HT1A Selectivity : Substituents on the piperazine phenyl ring significantly affect binding. Para-chloro or nitro groups reduce affinity, while alkyl linkers (e.g., three-carbon chains) enhance 5-HT1A binding . The target compound’s unsubstituted phenyl group may favor higher affinity compared to halogenated analogues .
• 5-HT1A Antagonism: Piperazine derivatives like p-MPPI (ID50 = 5 mg/kg) and p-MPPF (ID50 = 3 mg/kg) show potent antagonism, suggesting structural modifications (e.g., propanoyl substitution) could similarly fine-tune activity .

PARP-1 Inhibition

Piperazine-substituted naphthoquinones demonstrate PARP-1 selectivity.

Table 2: Receptor Binding Profiles

Compound	Target Receptor	Ki/ID50	Selectivity Notes
Piperidine 1	hA2AAR	594 nM	Low affinity
Piperazine 3	hA2AAR	58 nM	High affinity
p-MPPI	5-HT1A	ID50 = 5 mg/kg	Competitive antagonist
Target Compound	PARP-1 (pred.)	N/A	Potential selectivity

Metabolic Stability and Degradation Pathways

Oxidative Metabolism

Piperazine rings are prone to oxidation and N-dealkylation. For example:

• Fluoroquinolones undergo piperazine ring oxidation via MnO2, forming dealkylated and hydroxylated products .
• Metabolic Hotspots: The ethyl group in 1-Ethyl-4-(2-phenylpropanoyl)piperazine may undergo deethylation, a common liability in piperazine derivatives .

Isosteric Replacements

Replacing piperazine with morpholine or heterocycles reduces metabolic stability but also diminishes receptor affinity. Piperazine isosteres with lower ClogD values (e.g., 1-phenylpiperazine) retain potency while improving clearance profiles .

Table 3: Metabolic Stability of Piperazine Analogues

Compound	Metabolic Pathway	Stability Outcome
Fluoroquinolones	Piperazine oxidation	Dealkylation, hydroxylation
Target Compound	Predicted deethylation	Moderate stability*
Piperazine isosteres	Reduced ClogD	Improved clearance

*Based on structural analogy .